5-Prop-2-enoyl-7,8-dihydro-6H-1,5-naphthyridine-2-carbonitrile

• IUPAC Name: 5-prop-2-enoyl-7,8-dihydro-6H-1,5-naphthyridine-2-carbonitrile
• InChI: InChI=1S/C12H11N3O/c1-2-12(16)15-7-3-4-10-11(15)6-5-9(8-13)14-10/h2,5-6H,1,3-4,7H2
• InChI Key: KYYAGTYMHFBCDS-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCCC2=C1C=CC(=N2)C#N
• Molecular Formula: C12H11N3O
• Molecular Weight: 213.23 g/mol

Description

1,5-Naphthyridine derivatives are heterocycles that have significant importance in the field of medicinal chemistry. Many of them exhibit a great variety of biological activities.

Synthesis Analysis

The synthesis of 1,5-naphthyridines involves various strategies. These compounds react with electrophilic or nucleophilic reagents, undergo oxidations, reductions, cross-coupling reactions, modification of side chains, or formation of metal complexes.

Molecular Structure Analysis

The molecular structure of 1,5-naphthyridines consists of two fused pyridine rings with different mutual arrangements of nitrogen atoms.

Chemical Reactions Analysis

1,5-Naphthyridines exhibit reactivity with electrophilic or nucleophilic reagents, in oxidations, reductions, cross-coupling reactions, modification of side chains, or formation of metal complexes.

Future Directions

The future directions in the research and development of 1,5-naphthyridines will likely continue to explore their synthesis, reactivity, and applications, particularly in the field of medicinal chemistry.